N-(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}phenyl)acetamide

• IUPAC Name: N-[4-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C21H25N3O2/c1-15-5-4-6-20(16(15)2)23-11-13-24(14-12-23)21(26)18-7-9-19(10-8-18)22-17(3)25/h4-10H,11-14H2,1-3H3,(H,22,25)
• InChI Key: KOZFREXRPLTAQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)NC(=O)C)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

N-(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}phenyl)acetamide, also known as DPA-714, is a novel PET radioligand that is used to image the translocator protein (TSPO) in vivo. TSPO is a mitochondrial protein that is involved in the regulation of various cellular processes, including apoptosis, inflammation, and steroidogenesis. DPA-714 has been extensively studied in preclinical and clinical settings, and it has shown great potential as a diagnostic tool for various neurological and psychiatric disorders.

Mechanism of Action

N-(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}phenyl)acetamide binds to the TSPO in the outer mitochondrial membrane, which is upregulated in response to various cellular stresses, including inflammation and oxidative stress. The binding of this compound to TSPO allows for the visualization of TSPO expression in vivo, which is indicative of cellular stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects in vivo, making it an ideal radioligand for PET imaging studies. The radioligand has a high affinity for TSPO, and it is rapidly cleared from the body, allowing for repeat imaging studies.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}phenyl)acetamide in lab experiments is its high specificity for TSPO, which allows for the quantification of TSPO expression in vivo. The radioligand has been shown to have minimal side effects, and it is rapidly cleared from the body, making it ideal for repeat imaging studies. However, one limitation of using this compound is its high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the use of N-(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}phenyl)acetamide in scientific research. One area of interest is the use of the radioligand to investigate the role of TSPO in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, and depression. Another area of interest is the development of new TSPO ligands that have improved pharmacokinetic properties and higher specificity for TSPO. Finally, there is ongoing research into the use of this compound as a diagnostic tool for various cancers, including breast cancer and lung cancer.

Scientific Research Applications

N-(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl}phenyl)acetamide has been used extensively in preclinical and clinical studies to investigate the role of TSPO in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, multiple sclerosis, and depression. The radioligand has been shown to bind specifically to TSPO in the brain, allowing for the quantification of TSPO expression in vivo.